Cas no 137405-36-8 (Fructo-oligosaccharide DP11/GF10)

Fructo-oligosaccharide DP11/GF10 is a high-degree-polymerization (DP) prebiotic fiber composed of fructose oligomers with an average chain length of 11 units and a glucose-to-fructose ratio of 10:1. This compound exhibits superior stability under acidic conditions and high temperatures, making it suitable for applications in functional foods and dietary supplements. Its extended chain length enhances resistance to premature fermentation in the upper gastrointestinal tract, ensuring targeted delivery to the colon for selective stimulation of beneficial microbiota, such as Bifidobacteria and Lactobacilli. DP11/GF10 demonstrates low caloric value and minimal impact on blood glucose levels, aligning with formulations for metabolic health. Its high solubility and neutral taste profile facilitate seamless integration into various product matrices.
Fructo-oligosaccharide DP11/GF10 structure
137405-36-8 structure
Product Name:Fructo-oligosaccharide DP11/GF10
CAS No:137405-36-8
MF:C66H112O56
MW:1801.56190872192
CID:4592055
PubChem ID:75059495
Update Time:2025-06-28

Fructo-oligosaccharide DP11/GF10 Chemical and Physical Properties

Names and Identifiers

    • O-beta-D-Fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-O-beta-D-fructofuranosyl-(2→1)-beta-D-fructofuranosyl alpha-D-glucopyranoside
    • Fructo-oligosaccharide DP11/GF10
    • Fructo-oligosaccharide DP11
    • α-D-Glucopyranoside, [O-β-D-fructofuranosyl-(2→1)]9-β-D-fructofuranosyl
    • GF10
    • Fructo-oligosaccharide DP11/GF10α-D- Glucopyranoside, [O-β-D- fructofuranosyl-(2→1)]9-β- D-fructofuranosyl
    • AKOS040744241
    • 137405-36-8
    • Inchi: 1S/C66H112O56/c67-1-22-33(79)44(90)45(91)56(111-22)122-66(55(101)43(89)32(11-77)121-66)21-110-65(54(100)42(88)31(10-76)120-65)20-109-64(53(99)41(87)30(9-75)119-64)19-108-63(52(98)40(86)29(8-74)118-63)18-107-62(51(97)39(85)28(7-73)117-62)17-106-61(50(96)38(84)27(6-72)116-61)16-105-60(49(95)37(83)26(5-71)115-60)15-104-59(48(94)36(82)25(4-70)114-59)14-103-58(47(93)35(81)24(3-69)113-58)13-102-57(12-78)46(92)34(80)23(2-68)112-57/h22-56,67-101H,1-21H2/t22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44+,45-,46+,47+,48+,49+,50+,51+,52+,53+,54+,55+,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66+/m1/s1
    • InChI Key: GJJZLLGOZQMFSQ-ZFWNULATSA-N
    • SMILES: C([C@@]1([C@H]([C@H](O)[C@@H](CO)O1)O)O[C@@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)O[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO[C@]1([C@H]([C@H](O)[C@@H](CO)O1)O)CO

Computed Properties

  • Exact Mass: 1800.5916223g/mol
  • Monoisotopic Mass: 1800.5916223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 35
  • Hydrogen Bond Acceptor Count: 56
  • Heavy Atom Count: 122
  • Rotatable Bond Count: 41
  • Complexity: 3310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 45
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -20.3
  • Topological Polar Surface Area: 902Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.93±0.1 g/cm3 (20 ºC 760 Torr),

Fructo-oligosaccharide DP11/GF10 Pricemore >>

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